Cas no 1194-22-5 (2-methylpyrimidine-4,6-diol)

• Product Name: 2-methylpyrimidine-4,6-diol
• CAS No: 1194-22-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00205627
• CID: 93888
• PubChem ID: 222672
• Update Time: 2025-05-23

2-methylpyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,6-dihydroxypyrimidine
• 2-Methylpyrimidine-4,6-diol
• 4-(Dimethylamino)stibene
• 4,6-Dihydroxy-2-Methylpyrimidine
• 6-hydroxy-2-methyl-4(1H)-Pyrimidinone
• 4-hydroxy-2-methyl-1H-pyrimidin-6-one
• NSC 9317
• 2-Methyl-4,6-pyrimidinediol
• 2-Methyl-1H,5H-pyrimidine-4,5-dione
• 4(1H)-Pyrimidinone, 6-hydroxy-2-methyl-
• 6-hydroxy-2-methylpyrimidin-4(3H)-one
• 2-methyl-4,6-dihydroxy pyrimidine
• 6-HYDROXY-2-METHYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• 4,6-Dihydroxyl-2-Methylpyrimidine
• NSC9317
• PubChem7098
• KS
• SY041638
• MFCD00205627
• J-509977
• MFCD20486784
• BPSGVKFIQZZFNH-UHFFFAOYSA-N
• SCHEMBL125608
• AC7546
• EN300-21480
• Z104499150
• 2-methyl pyrimidine-4,6-diol
• FT-0683913
• 25286-60-6
• 4(1H)-Pyrimidinone,6-hydroxy-2-methyl-
• AC-907/25014073
• (R)-N-BOC-3-HYDROXYMETHYLMORPHOLINE
• AC-24587
• NSC-9317
• DTXSID00193507
• SCHEMBL11937375
• FT-0653563
• 4,6-Dihydroxy-2-methylpyrimidine, 97%
• AC-25260
• CHEMBL1650612
• FT-0617251
• EINECS 254-941-9
• AKOS015900117
• 1194-22-5
• AKOS000120896
• D-3570
• AM20080263
• 2-methyl-4 pound not6-dihydroxypyrimidine
• D2589
• AI3-26574
• MFCD00006104
• 40497-30-1
• NS00021147
• SB55497
• CS-W021720
• 2-Methyl-6-hydroxypyrimidin-4-one
• GS-6814
• SY006429
• pyrimidine, 4,6-dihydroxy-2-methyl-
• DB-061561
• 4,6-pyrimidinediol, 2-methyl-
• DB-303523
• 6-hydroxy-2-methyl-3H-pyrimidin-4-one
• ALBB-014668
• DB-016045
• 2-methylpyrimidine-4,6-diol

• MDL： MFCD00205627
• Inchi： 1S/C5H6N2O2/c1-3-6-4(8)2-5(9)7-3/h2H,1H3,(H2,6,7,8,9)
• InChI Key： BPSGVKFIQZZFNH-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C)=N1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.9
• Topological Polar Surface Area: 61.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 °C(lit.)
• Boiling Point: 173.2°C at 760 mmHg
• Flash Point: 143.9ºC
• Refractive Index: 1.619
• Solubility: Dissolution (68 g/l) (25 º C),
• PSA: 65.98000
• LogP: -0.21610

2-methylpyrimidine-4,6-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-methylpyrimidine-4,6-diol

Professional Introduction to 2-methylpyrimidine-4,6-diol (CAS No. 1194-22-5)

2-methylpyrimidine-4,6-diol, with the chemical identifier CAS No. 1194-22-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, which is well-documented for its broad spectrum of biological activities and its role as a fundamental structural motif in numerous pharmacologically active agents. The presence of two hydroxyl groups at the 4 and 6 positions of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel therapeutic compounds.

The structure of 2-methylpyrimidine-4,6-diol features a six-membered aromatic ring containing nitrogen atoms at the 1 and 3 positions, with a methyl group attached at the 2 position and hydroxyl groups at the 4 and 6 positions. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The hydroxyl functionalities not only facilitate further chemical modifications but also contribute to hydrogen bonding capabilities, which are crucial for molecular interactions with biological targets.

In recent years, 2-methylpyrimidine-4,6-diol has been explored as a key intermediate in the synthesis of various bioactive molecules. Its versatility allows for the introduction of diverse substituents, enabling the creation of libraries of compounds for high-throughput screening. One particularly promising area of research involves its application in the development of antiviral and anticancer agents. The pyrimidine core is a common structural element in nucleoside analogs, which are known for their ability to interfere with viral replication or inhibit tumor growth by mimicking natural nucleobases.

Recent studies have highlighted the potential of 2-methylpyrimidine-4,6-diol in modulating enzyme activity. For instance, derivatives of this compound have been investigated for their inhibitory effects on kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders, making them attractive targets for therapeutic intervention. The hydroxyl groups in 2-methylpyrimidine-4,6-diol provide multiple sites for covalent or non-covalent binding to enzyme active sites or allosteric pockets, thereby enhancing binding affinity and specificity.

The pharmaceutical industry has shown particular interest in 2-methylpyrimidine-4,6-diol due to its synthetic accessibility and potential for structural diversification. Researchers have developed efficient synthetic routes that allow for scalable production of this compound, facilitating its use in both academic research and industrial applications. Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening of derivatives based on predicted biological activity. This approach has led to the identification of novel analogs with enhanced potency and reduced toxicity.

Moreover, 2-methylpyrimidine-4,6-diol has found utility in materials science beyond its pharmaceutical applications. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. These complexes can exhibit unique properties that are beneficial in industrial processes or as components of functional materials. The hydroxyl groups can act as ligands, coordinating with transition metals to form catalysts that facilitate various organic transformations.

In conclusion, 2-methylpyrimidine-4,6-diol (CAS No. 1194-22-5) is a multifaceted compound with significant potential across multiple domains of science and industry. Its role as a versatile intermediate in pharmaceutical synthesis, along with its applications in materials science, underscores its importance as a building block for innovation. As research continues to uncover new applications and synthetic strategies, the value of this compound is expected to grow further.